Cas no 877240-80-7 (N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide
• CAS No: 877240-80-7
• MF: C₁₆H₂₇N₃O
• MW: 277.40508389473
• CID: 5680651
• PubChem ID: 9103563
• Update Time: 2025-06-07

N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034413426
• 877240-80-7
• EN300-26683184
• Z50118431
• N-(1-cyanocyclohexyl)-2-[cyclohexyl(methyl)amino]acetamide
• N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide

• Inchi： 1S/C16H27N3O/c1-19(14-8-4-2-5-9-14)12-15(20)18-16(13-17)10-6-3-7-11-16/h14H,2-12H2,1H3,(H,18,20)
• InChI Key： KLVGZLDYNDTPHF-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C1CCCCC1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 277.215412493g/mol
• Monoisotopic Mass: 277.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide

Professional Introduction to N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide (CAS No. 877240-80-7)

N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide, a compound with the CAS number 877240-80-7, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this amide derivative features a complex arrangement of cyclohexyl and cyanocyclohexyl groups, which contribute to its distinct chemical behavior and reactivity.

The synthesis and characterization of N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide have been the focus of numerous studies aimed at understanding its pharmacological properties. Recent research has highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both cyano and amide functional groups makes this compound particularly interesting for medicinal chemists, as it offers multiple sites for functionalization and modification.

In the realm of drug discovery, the ability to modify such compounds to enhance their bioavailability, solubility, and target specificity is crucial. The cyclohexyl groups in N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide contribute to its lipophilicity, which can be advantageous for designing drugs that require efficient membrane penetration. Additionally, the amide linkage provides a stable framework for further chemical transformations, enabling the creation of derivatives with tailored properties.

Recent advancements in computational chemistry have allowed researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies on N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation.

The pharmaceutical industry has shown particular interest in amide derivatives due to their wide range of biological activities. N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide is no exception, with preliminary studies indicating potential applications in treating various diseases. Its unique structural features make it a valuable building block for synthesizing novel molecules with improved pharmacokinetic profiles. This has led to increased research efforts aimed at exploring its therapeutic potential.

In conclusion, N-(1-cyanocyclohexyl)-2-cyclohexyl(methyl)aminoacetamide (CAS No. 877240-80-7) represents a significant contribution to the field of chemical and pharmaceutical research. Its complex molecular structure and versatile reactivity make it a valuable intermediate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design and synthesis of next-generation therapeutic agents.